Cas no 810672-03-8 (N~1~-[(2,5-Dibromothiophen-3-yl)methyl]-N~1~,N~2~,N~2~-trimethylethane-1,2-diamine)

• Product Name: N~1~-[(2,5-Dibromothiophen-3-yl)methyl]-N~1~,N~2~,N~2~-trimethylethane-1,2-diamine
• CAS No: 810672-03-8
• MF: C₁₀H₁₆Br₂N₂S
• MW: 356.120439529419
• CID: 2802949
• PubChem ID: 71407470
• Update Time: 2025-04-21

N~1~-[(2,5-Dibromothiophen-3-yl)methyl]-N~1~,N~2~,N~2~-trimethylethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N~1~-[(2,5-Dibromothiophen-3-yl)methyl]-N~1~,N~2~,N~2~-trimethylethane-1,2-diamine
• 810672-03-8
• DTXSID70828036

• Inchi： 1S/C10H16Br2N2S/c1-13(2)4-5-14(3)7-8-6-9(11)15-10(8)12/h6H,4-5,7H2,1-3H3
• InChI Key： ARURMNXUTATFSJ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(S1)Br)CN(C)CCN(C)C

Computed Properties

• Exact Mass: 355.93805Da
• Monoisotopic Mass: 353.94009Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 34.7Ų